Cas no 2137735-71-6 (1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)-)

• Product Name: 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)-
• CAS No: 2137735-71-6
• MF: C₇H₁₀F₅NOS
• MW: 251.217418193817
• CID: 5259253
• Update Time: 2025-06-30

1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)-

• Inchi： 1S/C7H10F5NOS/c8-6(9,7(10,11)12)5(1-13)15-4-2-14-3-4/h4-5H,1-3,13H2
• InChI Key： RCMGWEUHPUSKQI-UHFFFAOYSA-N
• SMILES： C(N)C(SC1COC1)C(F)(F)C(F)(F)F

Additional information on 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)-

Comprehensive Overview of 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)- (CAS No. 2137735-71-6)

The compound 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)- (CAS No. 2137735-71-6) is a fluorinated amine derivative with a unique structural framework, combining a pentafluoro moiety and an oxetanylthio group. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for optimizing bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their role in improving the efficacy of active pharmaceutical ingredients (APIs). Researchers are particularly interested in 3,3,4,4,4-pentafluoro derivatives due to their ability to modulate electronic and steric properties. The oxetanylthio group, on the other hand, introduces a versatile handle for further functionalization, enabling the synthesis of diverse analogs. This dual functionality positions CAS No. 2137735-71-6 as a promising intermediate in medicinal chemistry.

From an industrial perspective, the synthesis and scalability of 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)- are critical considerations. Advances in green chemistry and catalytic fluorination techniques have streamlined its production, reducing environmental impact. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to meet the growing demand from R&D sectors. Its compatibility with high-throughput screening platforms further underscores its utility in modern drug development.

The compound's relevance extends to material science, where fluorinated amines are explored for their surface-modifying properties. For instance, 3-oxetanylthio derivatives are investigated for their potential in creating self-assembled monolayers (SAMs) or polymer additives. These applications align with the broader trend of sustainable materials, a hot topic in both academic and industrial circles. As such, CAS No. 2137735-71-6 represents a convergence point for multiple cutting-edge research fields.

Safety and regulatory compliance remain paramount when handling fluorinated amines. While 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)- is not classified as hazardous under standard guidelines, proper storage and handling protocols are recommended to ensure stability. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound.

In summary, 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(3-oxetanylthio)- (CAS No. 2137735-71-6) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable asset for innovation-driven industries. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping future technological advancements.